Cas no 1374658-90-8 (tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 1374658-90-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD22121388
• CID: 1093725
• PubChem ID: 56962133
• Update Time: 2025-05-21

tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate
• 5-Boc-2,8-dioxa-5-azaspiro[3.5]nonane
• AKOS022188389
• SB11901
• P13068
• CS-0055604
• A852836
• tert-butyl2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate
• 1374658-90-8
• DB-245434

• MDL： MFCD22121388
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(13)12-4-5-14-6-11(12)7-15-8-11/h4-8H2,1-3H3
• InChI Key： QIXNFCVCJMEFFO-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 229.131
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48A^2
• XLogP3: 0.2

Experimental Properties

• Boiling Point: 328.6±42.0°C

tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-Butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate

tert-Butyl 2,8-Dioxa-5-Azaspiro[3.5]Nonane-5-Carboxylate: A Comprehensive Overview

The compound tert-butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 1374658-90-8) is a highly specialized organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development. The spirocyclic framework of this compound is particularly intriguing, as it combines two distinct ring systems—a five-membered and a three-membered ring—connected through a single atom, creating a highly strained yet versatile structure.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, where their unique topologies can lead to novel bioactive molecules. The tert-butyl group attached to the carboxylate moiety in this compound serves as an electron-donating substituent, which can influence the electronic properties of the molecule and enhance its reactivity in various chemical transformations. Additionally, the presence of oxygen atoms in the dioxa positions introduces flexibility and hydrogen bonding capabilities, further enhancing the compound's functional versatility.

One of the most promising applications of tert-butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate lies in its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing macrocyclic compounds and supramolecular assemblies, which are critical in fields such as catalysis and drug delivery systems. The nitrogen atom within the spirocyclic framework (the aza component) provides additional sites for functionalization, enabling the creation of diverse chemical entities with tailored properties.

Recent advancements in synthetic methodology have also made it possible to synthesize this compound with greater efficiency and precision. For instance, the use of microwave-assisted synthesis and catalytic asymmetric techniques has significantly streamlined the production process. These innovations not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of biological activity, preliminary studies suggest that tert-butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate exhibits moderate inhibitory effects on certain enzyme targets, making it a candidate for further exploration in drug discovery programs. Its ability to modulate enzyme activity could pave the way for new therapeutic interventions in areas such as oncology and neurodegenerative diseases.

Moreover, the compound's structural uniqueness makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework could be exploited in designing high-performance polymers or liquid crystals with tailored mechanical and optical properties. Ongoing research is focused on optimizing its compatibility with existing polymer systems to unlock its full potential in this domain.

In conclusion, tert-butyl 2,8-dioxa-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 1374658-90-8) stands at the forefront of modern chemical innovation. Its distinctive structure and versatile functional groups make it a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of chemistry and related disciplines.